Cas no 5432-12-2 (1,3-Propanediamine,N3-2-benzothiazolyl-N1,N1-diethyl-, hydrochloride (1:2))

1,3-Propanediamine,N3-2-benzothiazolyl-N1,N1-diethyl-, hydrochloride (1:2) structure
5432-12-2 structure
Product Name:1,3-Propanediamine,N3-2-benzothiazolyl-N1,N1-diethyl-, hydrochloride (1:2)
CAS No:5432-12-2
MF:C14H22ClN3S
MW:299.862580776215
CID:380985
PubChem ID:54602420
Update Time:2025-04-19

1,3-Propanediamine,N3-2-benzothiazolyl-N1,N1-diethyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine,N3-2-benzothiazolyl-N1,N1-diethyl-, hydrochloride (1:2)
    • NSC13706
    • 5432-12-2
    • DTXSID10713351
    • N~3~-(1,3-Benzothiazol-2-yl)-N~1~,N~1~-diethylpropane-1,3-diamine--hydrogen chloride (1/1)
    • NSC-13706
    • Inchi: 1S/C14H21N3S.ClH/c1-3-17(4-2)11-7-10-15-14-16-12-8-5-6-9-13(12)18-14;/h5-6,8-9H,3-4,7,10-11H2,1-2H3,(H,15,16);1H
    • InChI Key: IQGXSWYPPLPLLE-UHFFFAOYSA-N
    • SMILES: Cl.S1C2C=CC=CC=2N=C1NCCCN(CC)CC

Computed Properties

  • Exact Mass: 263.14583
  • Monoisotopic Mass: 299.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 233
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.4A^2

Experimental Properties

  • Density: 1.135
  • Boiling Point: 376.5°C at 760 mmHg
  • Flash Point: 181.5°C
  • Refractive Index: 1.621
  • PSA: 28.16

1,3-Propanediamine,N3-2-benzothiazolyl-N1,N1-diethyl-, hydrochloride (1:2) Related Literature

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